Cas no 81367-55-7 (2-Butyl-5,5-dimethyl-1,3-dioxane)

• Product name: 2-Butyl-5,5-dimethyl-1,3-dioxane
• CAS No: 81367-55-7
• MF: C₁₀H₂₀O₂
• MW: 172.265
• CID: 4199492
• PubChem ID: 15648703

2-Butyl-5,5-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-butyl-5,5-dimethyl-
• 2-Butyl-5,5-dimethyl-1,3-dioxane
• 81367-55-7
• SCHEMBL11983845
• 2-n-butyl-5,5-dimethyl-1,3-dioxane

• Inchi： InChI=1S/C10H20O2/c1-4-5-6-9-11-7-10(2,3)8-12-9/h9H,4-8H2,1-3H3
• InChI Key： XZQOGFBUEOLPKC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.146329876Da
• Monoisotopic Mass: 172.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes